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Compound of Interest

Compound Name:
N-(2,6-Dimethyl-phenyl)-

succinamic acid

Cat. No.: B183096 Get Quote

Technical Guide: N-(2,6-Dimethyl-phenyl)-
succinamic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2,6-Dimethyl-phenyl)-
succinamic acid, including its chemical identity, physicochemical properties, and a detailed

experimental protocol for its synthesis.

Chemical Identity
IUPAC Name: 4-(2,6-dimethylanilino)-4-oxobutanoic acid[1]

Systematic Name: 3-[(2,6-dimethylphenyl)-aminocarbonyl]propionic acid[2]

CAS Number: 24245-01-0[1]

Synonyms: N-(2,6-Dimethyl-phenyl)-succinamic acid

Physicochemical Properties
The following table summarizes the key physicochemical properties of N-(2,6-Dimethyl-
phenyl)-succinamic acid.
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Property Value Source

Molecular Formula C₁₂H₁₅NO₃ [1]

Molecular Weight 221.25 g/mol [1]

Appearance Solid [1]

Density 1.21 g/cm³ [3]

Boiling Point 424 °C at 760 mmHg [3]

Flash Point 210.2 °C [3]

Refractive Index 1.582 [3]

Vapor Pressure 6.06E-08 mmHg at 25°C [3]

XLogP3 0.8 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Rotatable Bond Count 4 [3]

Topological Polar Surface Area 66.4 Å² [3]

Experimental Protocols
Synthesis of N-(2,6-Dimethyl-phenyl)-succinamic acid[2]
[4]
This protocol details the synthesis of N-(2,6-Dimethyl-phenyl)-succinamic acid from succinic

anhydride and 2,6-dimethylaniline.

Materials:

Succinic anhydride (0.025 mole)

2,6-dimethylaniline (0.025 mole)
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Toluene (45 ml total)

Dilute hydrochloric acid

Water

Procedure:

A solution of succinic anhydride (0.025 mole) in 25 ml of toluene is prepared.

A solution of 2,6-dimethylaniline (0.025 mole) in 20 ml of toluene is prepared separately.

The succinic anhydride solution is treated dropwise with the 2,6-dimethylaniline solution with

constant stirring.

The resulting mixture is stirred for approximately 1 hour and then left to stand for an

additional hour at room temperature to ensure the reaction goes to completion.

The mixture is then treated with dilute hydrochloric acid to remove any unreacted 2,6-

dimethylaniline.

The resulting solid product is filtered under suction.

The solid is washed thoroughly with water to remove unreacted succinic anhydride and any

succinic acid that may have formed.

The final product, N-(2,6-Dimethyl-phenyl)-succinamic acid, is then collected.

Workflow Diagram
The following diagram illustrates the experimental workflow for the synthesis of N-(2,6-
Dimethyl-phenyl)-succinamic acid.
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Caption: Synthesis workflow for N-(2,6-Dimethyl-phenyl)-succinamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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